2-[3-[(E)-[4-(3-chloro-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazin-1-yl]iminomethyl]phenoxy]-N,N-dimethylethanamine;hydrochloride
Catalog No.
S13227219
CAS No.
86759-08-2
M.F
C29H34Cl2N4OS
M. Wt
557.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
86759-08-2
Product Name
2-[3-[(E)-[4-(3-chloro-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazin-1-yl]iminomethyl]phenoxy]-N,N-dimethylethanamine;hydrochloride
IUPAC Name
2-[3-[(E)-[4-(3-chloro-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazin-1-yl]iminomethyl]phenoxy]-N,N-dimethylethanamine;hydrochloride
Molecular Formula
C29H34Cl2N4OS
Molecular Weight
557.6 g/mol
InChI
InChI=1S/C29H33ClN4OS.ClH/c1-32(2)16-17-35-25-8-5-6-22(18-25)21-31-34-14-12-33(13-15-34)27-19-23-7-3-4-9-28(23)36-29-11-10-24(30)20-26(27)29;/h3-11,18,20-21,27H,12-17,19H2,1-2H3;1H/b31-21+;
InChI Key
CSGXATIQJHZXAN-GEQVRVAYSA-N
Canonical SMILES
CN(C)CCOC1=CC=CC(=C1)C=NN2CCN(CC2)C3CC4=CC=CC=C4SC5=C3C=C(C=C5)Cl.Cl
Isomeric SMILES
CN(C)CCOC1=CC=CC(=C1)/C=N/N2CCN(CC2)C3CC4=CC=CC=C4SC5=C3C=C(C=C5)Cl.Cl
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
556.1830383 g/mol
Monoisotopic Mass
556.1830383 g/mol
Heavy Atom Count
37
Dates
Modify: 2024-08-10
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